2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione, also known as IDO, is a boron-containing compound that has been widely studied for its potential applications in various scientific fields. This compound has unique properties that make it suitable for use in different research areas, including biochemistry, pharmacology, and materials science.
Mechanism of Action
The mechanism of action of 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione involves the inhibition of various enzymes and proteins that are involved in different cellular processes. This compound has been shown to inhibit the activity of indoleamine 2,3-dioxygenase (this compound), which is an enzyme that plays a key role in the metabolism of tryptophan. This inhibition leads to the accumulation of tryptophan in cells, which can have various effects on cellular processes, including the regulation of immune responses and the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different systems. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, which is a process of programmed cell death. Furthermore, this compound has been shown to regulate immune responses by modulating the activity of immune cells, including T cells and dendritic cells. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione has several advantages and limitations for use in lab experiments. One of the main advantages is its unique boron-containing structure, which makes it suitable for use in various applications, including biochemistry, pharmacology, and materials science. However, this compound is also relatively expensive and difficult to synthesize, which can limit its use in some experiments. Additionally, this compound has a relatively short half-life, which can make it difficult to study its long-term effects in cells and tissues.
Future Directions
There are several future directions for research on 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione. One potential area of research is the development of new drugs that target this compound for the treatment of cancer and other diseases. Another potential direction is the synthesis of new materials using this compound as a building block. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound and its potential applications in different scientific fields.
Synthesis Methods
The synthesis of 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione involves the reaction of 4-iodoaniline with boric acid, followed by the addition of methylamine and 1,2-ethanedione. This reaction leads to the formation of this compound as a white solid, which can be purified using various methods, including recrystallization and chromatography.
Scientific Research Applications
2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione has been extensively studied for its potential applications in different scientific fields. In biochemistry, this compound has been used as a tool for studying protein-ligand interactions and for designing new drugs. In pharmacology, this compound has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. In materials science, this compound has been studied for its potential use in the synthesis of new materials, including polymers and nanoparticles.
properties
IUPAC Name |
2-(4-iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BINO4/c1-14-6-10(15)17-12(18-11(16)7-14)8-2-4-9(13)5-3-8/h2-5H,6-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIKNJEGAWBNFLW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(=O)CN(CC(=O)O1)C)C2=CC=C(C=C2)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BINO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20746271 |
Source
|
Record name | 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20746271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.93 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1257649-56-1 |
Source
|
Record name | 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20746271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1257649-56-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.